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Introduction
3'-Angeloyloxy-4'-senecioyloxy-2',3'-dihydrooroselol is a complex natural product classified

as a dihydropyranocoumarin. It has been identified as a constituent of plants such as Mikania

trachypleura and Angelicae pubescentis. Coumarins, the broader class of compounds to which

this molecule belongs, are known for a wide array of biological activities, including anti-

inflammatory, antioxidant, and antimicrobial effects. This guide provides a comprehensive

overview of the available technical information on 3'-Angeloyloxy-4'-senecioyloxy-2',3'-
dihydrooroselol.

Physical and Chemical Properties
Detailed experimental data for many physical properties of 3'-Angeloyloxy-4'-senecioyloxy-
2',3'-dihydrooroselol are not extensively reported in publicly accessible literature. However,

based on available data from chemical suppliers and related compounds, the following

information has been compiled.
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Property Value Source

Molecular Formula C₂₄H₂₆O₇ ChemFaces

Molecular Weight 426.46 g/mol MedChemExpress

CAS Number 1221686-60-7 MedChemExpress

Appearance Powder ChemFaces

Purity
>98% (as commercially

available)
ChemFaces

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces

Storage

Store at 2-8°C. For long-term

storage, -20°C is

recommended.

ChemFaces

Note: Specific quantitative data such as melting point, boiling point, and detailed spectral data

(¹H NMR, ¹³C NMR, IR, MS) are not readily available in the cited literature. The structural

complexity of the molecule suggests that these values would be determined through detailed

spectroscopic analysis upon isolation.

Experimental Protocols
Detailed experimental protocols for the specific isolation and purification of 3'-Angeloyloxy-4'-
senecioyloxy-2',3'-dihydrooroselol are not described in the available scientific literature.

However, a general methodology for the isolation of coumarins from Angelicae Pubescentis

Radix can be adapted.

General Workflow for Coumarin Isolation:

Dried Plant Material
(e.g., Angelicae pubescentis)

Solvent Extraction
(e.g., Ethanol, Methanol)

Concentration
(Rotary Evaporation)

Liquid-Liquid Fractionation
(e.g., with Ethyl Acetate)

Column Chromatography
(Silica Gel) Preparative HPLC Structural Elucidation

(NMR, MS, IR)
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Caption: General workflow for the isolation and purification of coumarins from plant sources.

Detailed Steps (Hypothetical Adaptation):

Extraction: The dried and powdered plant material (Mikania trachypleura or Angelicae

pubescentis) would be subjected to exhaustive extraction with a suitable solvent such as

methanol or ethanol at room temperature.

Concentration: The resulting crude extract would be concentrated under reduced pressure

using a rotary evaporator to yield a viscous residue.

Fractionation: The residue would then be suspended in water and partitioned successively

with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to

separate compounds based on their polarity. Coumarins are typically enriched in the ethyl

acetate fraction.

Column Chromatography: The ethyl acetate fraction would be subjected to column

chromatography on silica gel, eluting with a gradient of n-hexane and ethyl acetate.

Fractions would be collected and monitored by thin-layer chromatography (TLC).

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the

target compound would be further purified by preparative HPLC on a C18 column with a

suitable mobile phase (e.g., a gradient of methanol and water) to yield the pure 3'-
Angeloyloxy-4'-senecioyloxy-2',3'-dihydrooroselol.

Structural Elucidation: The structure of the purified compound would be confirmed using

spectroscopic methods, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared

(IR) spectroscopy.

Biological Activity and Signaling Pathways
Specific biological activities and the modulation of signaling pathways by 3'-Angeloyloxy-4'-
senecioyloxy-2',3'-dihydrooroselol have not been explicitly reported. However, the known

pharmacological effects of extracts from Angelicae pubescentis and the general activities of

coumarins provide a basis for potential areas of investigation.
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Extracts of Angelicae pubescentis, rich in coumarins, have demonstrated significant anti-

inflammatory and analgesic properties. Studies on other coumarins isolated from this plant,

such as osthole and columbianadin, have shown that these effects may be mediated through

the inhibition of pro-inflammatory cytokines and modulation of signaling pathways like NF-κB

and TRPV1.

Potential Signaling Pathway Involvement:

3'-Angeloyloxy-4'-senecioyloxy-
2',3'-dihydrooroselol
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Caption: Hypothesized signaling pathways potentially modulated by the target compound.

Given that many natural product-derived coumarins exhibit anti-inflammatory activity through

the Nuclear Factor-kappa B (NF-κB) signaling pathway, it is plausible that 3'-Angeloyloxy-4'-
senecioyloxy-2',3'-dihydrooroselol could also exert its effects through this mechanism.

Inhibition of the NF-κB pathway would lead to a downstream reduction in the expression of pro-

inflammatory genes, such as those for cytokines and chemokines.

Furthermore, the analgesic effects of related compounds suggest a potential interaction with

the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key player in pain perception.

Conclusion and Future Directions
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3'-Angeloyloxy-4'-senecioyloxy-2',3'-dihydrooroselol is a structurally interesting natural

product with potential for further scientific investigation. While its fundamental chemical

properties are known, a significant gap exists in the literature regarding its detailed spectral

characterization, a definitive protocol for its isolation, and its specific biological activities.

Future research should focus on:

The isolation and complete spectroscopic characterization of 3'-Angeloyloxy-4'-
senecioyloxy-2',3'-dihydrooroselol from one of its natural sources.

In vitro and in vivo studies to determine its anti-inflammatory, analgesic, and other potential

pharmacological activities.

Elucidation of the specific molecular targets and signaling pathways through which this

compound exerts its biological effects.

Such studies are crucial for unlocking the full therapeutic potential of this complex coumarin

and for providing a solid foundation for its potential development as a novel therapeutic agent.

To cite this document: BenchChem. [Physical and chemical properties of 3'-Angeloyloxy-4'-
senecioyloxy-2',3'-dihydrooroselol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593383#physical-and-chemical-properties-of-3-
angeloyloxy-4-senecioyloxy-2-3-dihydrooroselol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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